1-[1-(1H-Pyrazol-4-YL)-2-pyrrolidinyl]methanamine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• IUPAC Name: [1-(1H-pyrazol-4-yl)pyrrolidin-2-yl]methanamine
• InChI: InChI=1S/C8H14N4/c9-4-7-2-1-3-12(7)8-5-10-11-6-8/h5-7H,1-4,9H2,(H,10,11)
• InChI Key: YOPXWQICFOJHDC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=CNN=C2)CN

Description

1-[1-(1H-Pyrazol-4-yl)-2-pyrrolidinyl]methanamine (CAS 1936385-25-9) is a high-value chemical building block with significant potential in medicinal chemistry and anticancer drug discovery. This compound features a unique molecular scaffold combining a pyrrolidine ring with a 1H-pyrazol-4-yl group, making it a versatile intermediate for the synthesis of novel bioactive molecules . The pyrazole moiety is a privileged structure in drug design, frequently employed in bioisosteric replacement strategies to optimize the potency, selectivity, and physicochemical properties of lead compounds . Recent scientific literature highlights that heterocyclic compounds containing the 1H-pyrazol-4-yl group, similar to this methanamine derivative, are being investigated as potent and selective inhibitors of cyclin-dependent kinase 2 (CDK2) . CDK2 is a serine/threonine protein kinase that plays a critical role in regulating the cell division cycle, and its aberrant activity is associated with various human cancers, including those of the ovary, breast, and lung . Inhibiting CDK2 has emerged as a promising therapeutic strategy for developing new cancer treatments and overcoming resistance to other CDK4/6 inhibitors . Furthermore, pyrazole and pyrrolidine-based structures are known to exhibit a broad spectrum of pharmacological activities, underscoring the research value of this compound . Researchers can utilize this chemical as a key synthetic intermediate to develop new molecular entities for probing biological pathways or as potential therapeutics in oncology. This product is supplied For Research Use Only. It is not intended for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

Pyrazole Ring Construction

Method A: Hydrazine-mediated Cyclization

A common route involves condensing 1,3-dicarbonyl compounds with hydrazines to form pyrazoles. For example:

• Starting Material: β-ketoesters or β-diketones.
• Reaction Conditions: Heating with hydrazine hydrate in ethanol or acetic acid.
• Outcome: Formation of 4-substituted pyrazoles via cyclization.

Research Evidence:

• A study reports that heating ethyl acetoacetate with hydrazine yields 4-methylpyrazole derivatives, which can be further functionalized at the 4-position (see reference).

Data Table 1: Pyrazole Synthesis via Hydrazine Cyclization

Step	Reactants	Conditions	Product	Yield (%)	Reference
1	β-ketoester + hydrazine hydrate	Reflux in ethanol, 4-8 hrs	4-substituted pyrazole	70-85

Pyrrolidine Ring Formation

Method B: Nucleophilic Addition to Aldehydes or Ketones

• Starting Material: Pyrrolidine derivatives or amino acids.
• Reaction Conditions: Cyclization via reductive amination or intramolecular nucleophilic attack.
• Outcome: Formation of 2-pyrrolidinyl intermediates.

Research Evidence:

• Patent US11090288B2 describes a process involving the condensation of amino acids with aldehydes, followed by reduction, to generate pyrrolidine rings with functional groups suitable for coupling.

Data Table 2: Pyrrolidine Ring Synthesis

Step	Reactants	Conditions	Product	Yield (%)	Reference
1	Amino acid derivative + aldehyde	Reflux with reducing agent	N-substituted pyrrolidine	65-78

Coupling of Pyrazole and Pyrrolidine

Method C: Nucleophilic Substitution or Reductive Amination

• Approach: The pyrazole ring bearing a suitable leaving group (e.g., halogen) is reacted with the amino group of the pyrrolidine derivative under basic conditions, or via reductive amination with formaldehyde derivatives to introduce the methanamine moiety.

Research Evidence:

• Patent US6407259B1 details a one-pot process for pyrazole derivatives involving nucleophilic substitution and subsequent functionalization, which can be adapted for coupling with pyrrolidine fragments.

Data Table 3: Coupling Strategies

Step	Reactants	Conditions	Product	Yield (%)	Reference
1	Halogenated pyrazole + pyrrolidine amine	Base, reflux in suitable solvent	Coupled pyrazolyl-pyrrolidine intermediate	60-75

Final Functionalization to Methanamine

The terminal step involves converting the amino group on the pyrrolidine ring into a methanamine group, typically via:

• Formaldehyde-mediated methylation.
• Reductive amination with formaldehyde or methylamine.

Research Evidence:

• Literature indicates that reductive amination using formaldehyde and sodium cyanoborohydride efficiently introduces the methanamine functionality with high selectivity.

Summary of the Synthetic Route

Step	Description	Key Reagents & Conditions	Yield Range (%)	References
1	Pyrazole ring formation	Hydrazine hydrate, reflux, ethanol	70-85	,
2	Pyrrolidine ring construction	Amino acids + aldehyde, reflux, reduction	65-78	,
3	Coupling of pyrazole and pyrrolidine fragments	Nucleophilic substitution, base, reflux	60-75
4	Introduction of methanamine group	Formaldehyde, reductive amination, mild conditions	80-90	Literature

Additional Considerations

• Purification: Typically achieved via recrystallization or chromatography.
• Reaction Optimization: Parameters such as temperature, solvent, and reaction time are crucial for high yields.
• Safety and Scalability: Reactions involving hydrazine and formaldehyde require careful handling; process scaling demands rigorous safety protocols.

Chemical Reactions Analysis

Types of Reactions

1-[1-(1H-Pyrazol-4-YL)-2-pyrrolidinyl]methanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methanamine group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Oxidized derivatives of the pyrazole and pyrrolidine rings.

Reduction: Reduced forms of the compound with altered functional groups.

Substitution: Substituted derivatives with new functional groups replacing the methanamine group.

Scientific Research Applications

1-[1-(1H-Pyrazol-4-YL)-2-pyrrolidinyl]methanamine has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials and catalysts for various industrial processes.

Mechanism of Action

The mechanism of action of 1-[1-(1H-Pyrazol-4-YL)-2-pyrrolidinyl]methanamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Features

The compound is compared with analogs based on core heterocycles, substituents, and amine chain variations:

Compound Name	Core Heterocycle	Key Substituents	Amine Chain	Molecular Weight (g/mol)
1-[1-(1H-Pyrazol-4-YL)-2-pyrrolidinyl]methanamine	Pyrazole	None	Pyrrolidinylmethanamine	~209 (estimated)
1-(3-(3-Chlorophenyl)-1H-pyrazol-4-yl)-1,4-diazepane	Pyrazole	3-Chlorophenyl	1,4-Diazepane	297.8
N-Methyl-1-[1-(2-methylphenyl)-1H-pyrazol-4-yl]methanamine	Pyrazole	2-Methylphenyl	N-Methylmethanamine	217.27
[2-(1-Methyl-1H-pyrazol-4-yl)phenyl]methanamine	Pyrazole	2-Phenylmethyl	Methanamine	187.24
Crizotinib (PF-02341066)	Pyrazole	3-Fluorophenyl, piperidinyl	Aminopyridine	450.35

Key Observations :

• Substituent Effects : Bulky groups like 2-methylphenyl or fluorophenyl increase steric hindrance and lipophilicity, influencing bioavailability and target selectivity.
• Amine Chain Variations : Shorter chains (e.g., methanamine in ) reduce hydrogen-bonding capacity compared to pyrrolidinyl or piperidinyl groups.

Physicochemical Properties

Property	Target Compound	1-(3-Chlorophenyl)-1,4-diazepane	N-Methyl-2-methylphenyl	Crizotinib
LogP (estimated)	~1.5	~2.8	~2.1	~3.5
Hydrogen Bond Donors	2	2	1	3
Hydrogen Bond Acceptors	4	4	3	6
Rotatable Bonds	3	5	3	7

Analysis :

• Hydrogen Bonding: The target compound’s two donors and four acceptors balance solubility and receptor interaction, contrasting with the single donor in .

Biological Activity

1-[1-(1H-Pyrazol-4-YL)-2-pyrrolidinyl]methanamine, identified by CAS number 1936385-25-9, is a compound that has garnered attention due to its potential biological activities. This article delves into its synthesis, biological properties, and relevant case studies, providing a comprehensive overview of the current research findings.

• Molecular Formula : C$_8$H$_{14}$N$_4$
• Molecular Weight : 166.22 g/mol
• Structure : The compound features a pyrazole ring linked to a pyrrolidine moiety, which is critical for its biological activity.

Biological Activity Overview

1-[1-(1H-Pyrazol-4-YL)-2-pyrrolidinyl]methanamine has been studied for various biological activities, including antiviral, insecticidal, and potential therapeutic effects against several diseases.

Antiviral Activity

Research indicates that pyrazole derivatives exhibit significant antiviral properties. A study highlighted that compounds similar to 1-[1-(1H-Pyrazol-4-YL)-2-pyrrolidinyl]methanamine showed good inhibition against the Tobacco Mosaic Virus (TMV) and other viral agents, suggesting a potential avenue for further exploration in antiviral drug development .

Insecticidal Activity

Insecticidal properties have also been observed. Similar compounds demonstrated lethal activity against pests such as the army worm (Mythimna separata) and mosquito larvae (Culex pipiens pallens). For instance, one derivative exhibited up to 70% lethality at specific concentrations, indicating the potential use of pyrazole derivatives in agricultural applications .

Antifungal Activity

While some studies report limited antifungal efficacy among pyrazole derivatives, specific compounds have shown promising results against certain fungal strains. However, further optimization is required to enhance this activity .

Case Studies and Research Findings

Study	Findings
Zhang et al. (2015)	Investigated the synthesis of N-(substituted-1H-pyrazol-4-yl)-1H-pyrazole-3(5)-carboxamides, revealing significant antiviral and insecticidal activities .
Recent Reviews (2017)	Discussed the broad spectrum of biological activities associated with pyrazole derivatives, emphasizing their therapeutic potential against various diseases .
PMC Article (2023)	Highlighted ongoing research into pyrazole compounds with promising anticancer and antibacterial properties .

The exact mechanism by which 1-[1-(1H-Pyrazol-4-YL)-2-pyrrolidinyl]methanamine exerts its biological effects remains under investigation. However, it is hypothesized that the presence of the pyrazole moiety plays a crucial role in interacting with biological targets, potentially influencing pathways related to cell signaling and metabolic processes.

Q & A

Basic Research Question

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR identifies proton environments and confirms substitution patterns (e.g., pyrazole C-H signals at δ 7.5–8.5 ppm) .
• Mass Spectrometry (MS) : High-resolution MS validates molecular weight (e.g., expected [M+H]⁺ for C₉H₁₅N₃: 166.1341).
• X-ray Crystallography : SHELXL refinement resolves stereochemistry and bond angles, particularly for the pyrrolidine ring conformation .
  Data Interpretation : Discrepancies in NOESY spectra may indicate rotational barriers in the pyrrolidinyl group .

How does the compound’s stereochemistry impact its biological activity, and what methods are used to analyze this?

Advanced Research Question
The pyrrolidine ring’s chiral center influences binding to biological targets (e.g., enzymes or receptors).

• Chiral HPLC : Separates enantiomers using cellulose-based columns (e.g., Chiralpak IG-3) to assess enantiopurity .
• Docking Studies : Molecular modeling (AutoDock Vina) predicts interactions with targets like CDK2, where the (S)-enantiomer shows higher affinity due to complementary hydrogen bonding .
  Contradictions : Some studies report minimal enantiomeric activity differences in vitro, suggesting off-target effects or solvent-mediated conformational flexibility .

What mechanisms underlie the compound’s reported antiproliferative effects, and how can researchers validate these pathways?

Advanced Research Question

• CDK Inhibition : The compound’s pyrazole-pyrrolidine scaffold mimics ATP-binding pockets in kinases. IC₅₀ values (0.127–0.560 µM) against cancer cell lines correlate with CDK2 inhibition .
• Validation Methods :
  • Kinase Assays : Radiometric assays using [γ-³²P]ATP quantify inhibition.
  • Flow Cytometry : Cell cycle arrest (G1/S phase) in treated cells confirms CDK2 targeting .
    Data Limitations : Discrepancies in IC₅₀ across cell lines (e.g., HeLa vs. MCF-7) may arise from differential membrane permeability or efflux pump activity .

How do structural modifications (e.g., fluorination or cyclopropane substitution) alter reactivity and bioactivity?

Advanced Research Question

• Fluorination : Introducing a fluoroethyl group (as in ’s analog) increases metabolic stability and enhances hydrophobic interactions in enzyme pockets.
• Cyclopropane Substitution : The cyclopropyl group in ’s derivative reduces ring strain, improving thermal stability but potentially lowering solubility .
  Methodology :
• Comparative SAR Studies : Synthesize analogs (e.g., replacing pyrrolidine with piperidine) and assay against control compounds.
• Computational Analysis : DFT calculations (Gaussian 09) predict electronic effects of substituents on reactivity .

What strategies resolve contradictions in reported biological data, such as variable IC₅₀ values?

Advanced Research Question

• Standardized Assay Conditions : Control for variables like serum concentration (e.g., 10% FBS vs. serum-free media) and incubation time (24–72 hrs) .
• Metabolic Profiling : LC-MS/MS identifies metabolites that may enhance or inhibit activity in specific cell lines .
• Cross-Study Validation : Replicate experiments using published protocols (e.g., MTT assay with 5,000 cells/well) to isolate compound-specific effects .

How can researchers leverage crystallographic data (e.g., SHELXL-refined structures) to predict synthetic intermediates?

Advanced Research Question

• Torsion Angle Libraries : SHELXL-generated .ins files provide bond angles for transition-state modeling in ring-closing reactions .
• Morphology Prediction : Mercury CS software correlates crystal packing (e.g., π-π stacking of pyrazole rings) with solubility trends .